Cas no 1780519-38-1 (tert-butyl N-{3-(pyrrolidin-3-yl)methylphenyl}carbamate)

• Product Name: tert-butyl N-{3-(pyrrolidin-3-yl)methylphenyl}carbamate
• CAS No: 1780519-38-1
• MF: C₁₆H₂₄N₂O₂
• MW: 276.373964309692
• CID: 6252515
• PubChem ID: 84714431
• Update Time: 2025-05-20

tert-butyl N-{3-(pyrrolidin-3-yl)methylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-(pyrrolidin-3-yl)methylphenyl}carbamate
• tert-butyl N-{3-[(pyrrolidin-3-yl)methyl]phenyl}carbamate
• 1780519-38-1
• EN300-1878936

• Inchi： 1S/C16H24N2O2/c1-16(2,3)20-15(19)18-14-6-4-5-12(10-14)9-13-7-8-17-11-13/h4-6,10,13,17H,7-9,11H2,1-3H3,(H,18,19)
• InChI Key： GMMXCSVRHGDITF-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=CC(=C1)CC1CNCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 276.183778013g/mol
• Monoisotopic Mass: 276.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-{3-(pyrrolidin-3-yl)methylphenyl}carbamate

Comprehensive Overview of tert-butyl N-{3-(pyrrolidin-3-yl)methylphenyl}carbamate (CAS No. 1780519-38-1)

tert-butyl N-{3-(pyrrolidin-3-yl)methylphenyl}carbamate (CAS No. 1780519-38-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name or CAS number, is a key intermediate in the synthesis of various bioactive molecules. Its unique structure, featuring a pyrrolidine ring and a tert-butyl carbamate group, makes it a versatile building block in medicinal chemistry. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting neurological and metabolic disorders.

The growing interest in tert-butyl N-{3-(pyrrolidin-3-yl)methylphenyl}carbamate is reflected in the increasing number of scientific publications and patents referencing this compound. One of the reasons for its popularity is its role in the development of small molecule inhibitors and protease inhibitors, which are critical in treating diseases like cancer and viral infections. The compound's ability to modulate enzyme activity and interact with biological targets has made it a focal point in modern drug design. Additionally, its stability and solubility properties make it suitable for various formulation strategies.

In the context of current trends, tert-butyl N-{3-(pyrrolidin-3-yl)methylphenyl}carbamate aligns with the rising demand for precision medicine and personalized therapeutics. As the pharmaceutical industry shifts toward tailored treatments, compounds like this one are essential for creating targeted therapies with minimal side effects. Moreover, its relevance in neuroscience research is noteworthy, given the increasing prevalence of neurodegenerative diseases such as Alzheimer's and Parkinson's. Researchers are exploring its potential to cross the blood-brain barrier, a critical factor in developing effective central nervous system (CNS) drugs.

From a synthetic chemistry perspective, tert-butyl N-{3-(pyrrolidin-3-yl)methylphenyl}carbamate offers several advantages. Its carbamate moiety provides a protective group for amines, which is invaluable in multi-step synthesis. The pyrrolidine ring, a common motif in pharmaceuticals, contributes to the compound's bioactivity and binding affinity. These features have led to its use in the synthesis of heterocyclic compounds, which are prevalent in FDA-approved drugs. The compound's compatibility with various reaction conditions further enhances its utility in organic synthesis.

Another area where tert-butyl N-{3-(pyrrolidin-3-yl)methylphenyl}carbamate shines is in high-throughput screening (HTS) and combinatorial chemistry. Its structural diversity allows it to serve as a scaffold for generating libraries of derivatives, enabling rapid identification of lead compounds. This approach is particularly valuable in the early stages of drug discovery, where efficiency and speed are paramount. The compound's modular design also facilitates structure-activity relationship (SAR) studies, helping researchers optimize potency and selectivity.

Environmental and regulatory considerations are also important when discussing tert-butyl N-{3-(pyrrolidin-3-yl)methylphenyl}carbamate. Unlike some synthetic intermediates, this compound is not classified as a hazardous material, making it safer to handle in laboratory settings. Its stability under standard storage conditions further adds to its practicality. However, as with all chemical substances, proper handling and disposal protocols must be followed to ensure safety and compliance with environmental regulations.

In summary, tert-butyl N-{3-(pyrrolidin-3-yl)methylphenyl}carbamate (CAS No. 1780519-38-1) is a multifaceted compound with broad applications in pharmaceutical research and development. Its unique chemical properties, combined with its relevance to current trends in drug discovery, make it a valuable asset for scientists and chemists. As the demand for innovative therapeutics continues to grow, compounds like this will undoubtedly play a pivotal role in shaping the future of medicine.